Cas no 5467-05-0 (Benzenesulfonamide,N-[4,5-dimethyl-2-[(phenylsulfonyl)oxy]phenyl]-)

• Product name: Benzenesulfonamide,N-[4,5-dimethyl-2-[(phenylsulfonyl)oxy]phenyl]-
• CAS No: 5467-05-0
• MF: C₂₀H₁₉NO₅S₂
• MW: 417.49856
• CID: 384228
• PubChem ID: 231862

Benzenesulfonamide,N-[4,5-dimethyl-2-[(phenylsulfonyl)oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[4,5-dimethyl-2-[(phenylsulfonyl)oxy]phenyl]-
• [2-(benzenesulfonamido)-4,5-dimethylphenyl] benzenesulfonate
• 4,5-dimethyl-2-[(phenylsulfonyl)amino]phenyl benzenesulfonate
• AC1L5MLW
• AC1Q6Y2B
• AG-K-10377
• AR-1F8426
• CTK5A2188
• NSC28630
• NSC-28630
• DTXSID90282898
• 5467-05-0

• Inchi： InChI=1S/C20H19NO5S2/c1-15-13-19(21-27(22,23)17-9-5-3-6-10-17)20(14-16(15)2)26-28(24,25)18-11-7-4-8-12-18/h3-14,21H,1-2H3
• InChI Key： DTKOTEPPZFVYJC-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1C)OS(=O)(=O)C2=CC=CC=C2)NS(=O)(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 417.07057
• Monoisotopic Mass: 417.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų
• XLogP3: 4.3

Experimental Properties

• Density: 1.369
• Boiling Point: 597.7°Cat760mmHg
• Flash Point: 315.3°C
• Refractive Index: 1.63
• PSA: 89.54
• LogP: 6.10650